Cas no 1352507-52-8 (2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester)
2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester
-
- Inchi: 1S/C22H27N3O3/c1-17-19(9-10-21(23-17)24-12-14-27-15-13-24)20-8-5-11-25(20)22(26)28-16-18-6-3-2-4-7-18/h2-4,6-7,9-10,20H,5,8,11-16H2,1H3
- InChI Key: KEIAASYYEBXGPC-UHFFFAOYSA-N
- SMILES: N1(C(OCC2=CC=CC=C2)=O)CCCC1C1=CC=C(N2CCOCC2)N=C1C
2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM495615-1g |
Benzyl2-(2-methyl-6-morpholinopyridin-3-yl)pyrrolidine-1-carboxylate |
1352507-52-8 | 97% | 1g |
$681 | 2023-03-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD611667-1g |
Benzyl 2-(2-methyl-6-morpholinopyridin-3-yl)pyrrolidine-1-carboxylate |
1352507-52-8 | 97% | 1g |
¥4774.0 | 2023-04-10 |
2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester
2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester: A Comprehensive Overview
The compound 2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1352507-52-8) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, including anti-cancer and neuroprotective applications.
The molecular structure of 2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester is characterized by a pyridine ring substituted with a methyl group and a morpholine moiety, which are connected to a pyrrolidine carboxylic acid derivative. This combination of functional groups contributes to its diverse chemical reactivity and biological activity. The benzyl ester group further enhances the compound's stability and bioavailability, making it an attractive candidate for drug delivery systems.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only improve the yield but also ensure the purity of the final product, which is critical for preclinical studies. Researchers have reported that the compound exhibits potent anti-proliferative activity against various cancer cell lines, suggesting its potential as an anti-cancer agent.
In addition to its anti-cancer properties, 2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester has shown promising neuroprotective effects in experimental models of neurodegenerative diseases. Studies indicate that the compound may modulate key signaling pathways involved in neuronal survival and synaptic plasticity, offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of this compound has also been extensively studied, revealing favorable absorption and distribution characteristics. Its ability to penetrate the blood-brain barrier makes it particularly suitable for central nervous system-related therapies. Furthermore, preliminary toxicity studies suggest that the compound has a relatively low toxicity profile, which is a crucial factor for its potential translation into clinical applications.
Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the formulation of 2-(2-Methyl-6-morpholin-4-yll-pyridin-e3-yll)-pyrrolidine-e1-carboxylic acid benzyl ester for targeted drug delivery. Nanoparticle-based formulations are being explored to enhance its efficacy while minimizing off-target effects. These innovations underscore the compound's versatility and its potential to address unmet medical needs.
In conclusion, 2-(2-Methyl-e6-morpholin-e4-yll-pyridine-e3-yll)-pyrrolidine-e1-carboxylic acid benzyl ester (CAS No. 1352507-e52-e8) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a promising candidate for future therapeutic interventions. As research continues to unfold, this compound holds the potential to make a substantial impact on both oncology and neurology fields.
1352507-52-8 (2-(2-Methyl-6-morpholin-4-yl-pyridin-3-yl)-pyrrolidine-1-carboxylic acid benzyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)